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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737 Get Quote

Introduction
This document provides a detailed protocol for the covalent attachment of an amine-reactive

red fluorescent dye to a polymer backbone containing primary amine functional groups. The

term "RED 19" does not correspond to a standard chemical nomenclature; therefore, this

protocol describes a general procedure using a representative red fluorescent dye

functionalized with an N-hydroxysuccinimide (NHS) ester. NHS esters are a common class of

amine-reactive crosslinkers that readily form stable amide bonds with primary amines on

polymers in a basic aqueous buffer.

This protocol is intended for researchers, scientists, and drug development professionals who

are developing fluorescently labeled polymers for applications such as in vivo imaging, drug

delivery tracking, and diagnostic assays. The following sections detail the necessary reagents,

equipment, a step-by-step experimental procedure, and methods for characterizing the final

polymer-dye conjugate.

Reaction Principle
The fundamental principle of this conjugation chemistry is the reaction between the NHS ester

of the dye and a primary amine on the polymer. The amine group acts as a nucleophile,

attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable amide

bond and the release of the N-hydroxysuccinimide leaving group. The reaction is typically

carried out in a buffer with a pH between 7.2 and 8.5 to ensure the primary amine is

deprotonated and thus sufficiently nucleophilic.
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Prepare Polymer Solution
(10 mg/mL in pH 8.3 Buffer)

Combine and React
(2-4 hours at RT, protected from light)

Prepare Dye-NHS Stock
(10 mg/mL in DMSO)

Purify Conjugate
(Dialysis or SEC)

Characterize Conjugate
(UV-Vis for DOL)

Store Conjugate
(-20°C, protected from light)

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Covalent Attachment
of Amine-Reactive Dyes to Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170737#red-19-covalent-attachment-to-polymers-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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